Cas no 2091748-97-7 (2-{5-oxaspiro2.5octan-6-yl}acetic acid)

• Product Name: 2-{5-oxaspiro2.5octan-6-yl}acetic acid
• CAS No: 2091748-97-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5408160
• PubChem ID: 131585960
• Update Time: 2025-10-16

2-{5-oxaspiro2.5octan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Z2754492856
• EN300-22111169
• 2091748-97-7
• 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid
• 2-{5-oxaspiro2.5octan-6-yl}acetic acid

• Inchi： 1S/C9H14O3/c10-8(11)5-7-1-2-9(3-4-9)6-12-7/h7H,1-6H2,(H,10,11)
• InChI Key： FOKWRPLJYUEXOU-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CCC2(C1)CC2

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-{5-oxaspiro2.5octan-6-yl}acetic acid

2-{5-oxaspiro[2.5]octan-6-yl}acetic Acid (CAS No. 2091748-97-7): A Comprehensive Overview

2-{5-oxaspiro[2.5]octan-6-yl}acetic acid (CAS No. 2091748-97-7) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and carboxylic acid functionality, exhibits a range of potential applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid is a key feature that contributes to its chemical stability and biological activity. Spirocycles are known for their ability to enhance the pharmacokinetic properties of molecules, such as improving solubility and reducing metabolic degradation. This makes them valuable scaffolds in drug design and discovery.

Recent studies have explored the biological activity of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid has also been investigated for its antioxidant capabilities. Oxidative stress is a common factor in various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for conditions characterized by oxidative stress.

In the realm of pharmaceutical development, the synthesis and optimization of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid have been a focus of recent studies. Efficient synthetic routes have been developed to produce this compound on a larger scale, which is crucial for preclinical and clinical testing. One such method involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core efficiently.

The pharmacokinetic profile of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid has also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral or injectable drug. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In the context of drug delivery, researchers have explored various formulations to enhance the bioavailability and therapeutic efficacy of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of this compound, thereby enhancing its therapeutic potential.

The clinical applications of 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid are still under investigation, but early results are encouraging. Clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions, including chronic inflammatory diseases and neurodegenerative disorders.

In conclusion, 2-{5-oxaspiro[2.5]octan-6-yl}acetic acid (CAS No. 2091748-97-7) is a promising compound with a diverse range of potential applications in medicine and pharmaceutical research. Its unique spirocyclic structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further development as a therapeutic agent.